Cas no 2102325-71-1 (Tert-Butyl (3r,4s)-4-hydroxy-3-methyl-piperidine-1-carboxylate)
Tert-Butyl (3r,4s)-4-hydroxy-3-methyl-piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (3r,4s)-4-hydroxy-3-methyl-piperidine-1-carboxylate
- SB22054
- (3R,4S)-tert-Butyl 4-hydroxy-3-methylpiperidine-1-carboxylate
- t-Butyl (3R,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate
- tert-butyl (3R,4S)-4-hydroxy-3-methylpiperidine-1-carboxylate
- racemic (cis)-tert-butyl 4-hydroxy-3-methylpiperidine-1-carboxylate
- rel-(3R,4S)-tert-Butyl 4-hydroxy-3-methylpiperidine-1-carboxylate
- 1-iperidinecarboxylic acid, 4-ydroxy-3-ethyl-, 1,1-imethyl
- D95221
- cis-tert-Butyl 4-hydroxy-3-methylpiperidine-1-carboxylate
- 2102325-71-1
- 955028-93-0
- SCHEMBL2924321
- EN300-25061147
- rac-tert-butyl (3R,4S)-4-hydroxy-3-methylpiperidine-1-carboxylate
- Tert-butyl(3r,4s)-4-hydroxy-3-methyl-piperidine-1-carboxylate
- 1-piperidinecarboxylic acid, 4-hydroxy-3-methyl-, 1,1-dimethylethyl ester, (3r,4s)-rel-
- CS-0310345
- tert-butyl cis-4-hydroxy-3-methyl-piperidine-1-carboxylate
- PSDMSGJMWVMEMV-BDAKNGLRSA-N
- AS-79617
- (3R,4S)-1-Boc-4-hydroxy-3-methyl-piperidine
- Tert-Butyl (3r,4s)-4-hydroxy-3-methyl-piperidine-1-carboxylate
-
- MDL: MFCD22689537
- Inchi: 1S/C11H21NO3/c1-8-7-12(6-5-9(8)13)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9+/m1/s1
- InChI Key: PSDMSGJMWVMEMV-BDAKNGLRSA-N
- SMILES: O[C@H]1CCN(C(=O)OC(C)(C)C)C[C@H]1C
Computed Properties
- Exact Mass: 215.15214353g/mol
- Monoisotopic Mass: 215.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.8
Tert-Butyl (3r,4s)-4-hydroxy-3-methyl-piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1007456-100mg |
tert-butyl (3R,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate |
2102325-71-1 | 97% | 100mg |
$250 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007456-250MG |
tert-butyl (3R,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate |
2102325-71-1 | 97% | 250mg |
$385 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007456-500MG |
tert-butyl (3R,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate |
2102325-71-1 | 97% | 500mg |
$645 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007456-1G |
tert-butyl (3R,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate |
2102325-71-1 | 97% | 1g |
$965 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007456-5G |
tert-butyl (3R,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate |
2102325-71-1 | 97% | 5g |
$2905 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007456-10G |
tert-butyl (3R,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate |
2102325-71-1 | 97% | 10g |
$4210 | 2023-09-03 | |
| eNovation Chemicals LLC | D964493-100mg |
tert-butyl (3R,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate |
2102325-71-1 | 98.10% | 100mg |
$180 | 2024-06-05 | |
| eNovation Chemicals LLC | D964493-250mg |
tert-butyl (3R,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate |
2102325-71-1 | 98.10% | 250mg |
$325 | 2024-06-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ072-100MG |
tert-butyl (3R,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate |
2102325-71-1 | 97% | 100mg |
¥1287.00 | 2023-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ072-250MG |
tert-butyl (3R,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate |
2102325-71-1 | 97% | 250mg |
¥2059.00 | 2023-04-25 |
Tert-Butyl (3r,4s)-4-hydroxy-3-methyl-piperidine-1-carboxylate Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on Tert-Butyl (3r,4s)-4-hydroxy-3-methyl-piperidine-1-carboxylate
Introduction to Tert-Butyl (3R,4S)-4-Hydroxy-3-Methyl-Piperidine-1-Carboxylate (CAS No. 2102325-71-1)
Tert-Butyl (3R,4S)-4-Hydroxy-3-Methyl-Piperidine-1-Carboxylate, identified by its CAS number 2102325-71-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a piperidine core with specific stereochemistry and functional groups, has garnered attention due to its potential applications in drug development and medicinal chemistry.
The structure of Tert-Butyl (3R,4S)-4-Hydroxy-3-Methyl-Piperidine-1-Carboxylate consists of a piperidine ring substituted with a tert-butyl group at the 3-position, a hydroxyl group at the 4-position, and a methyl group at the 3-position. This unique arrangement of substituents contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for the synthesis of biologically active molecules.
In recent years, there has been growing interest in the development of novel piperidine derivatives for their potential therapeutic applications. Piperidine derivatives are known for their ability to modulate various biological pathways, making them attractive candidates for the treatment of a wide range of diseases. The specific stereochemistry of Tert-Butyl (3R,4S)-4-Hydroxy-3-Methyl-Piperidine-1-Carboxylate plays a crucial role in determining its biological activity and pharmacokinetic properties.
One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex pharmacophores. The presence of both hydroxyl and carboxyl functional groups provides multiple points for further chemical modification, allowing chemists to tailor the molecule's properties to specific therapeutic needs. This flexibility has made Tert-Butyl (3R,4S)-4-Hydroxy-3-Methyl-Piperidine-1-Carboxylate a popular choice for medicinal chemists working on drug discovery projects.
Recent studies have highlighted the importance of stereochemistry in determining the efficacy and safety of pharmaceutical compounds. The (3R,4S) configuration of Tert-Butyl (3R,4S)-4-Hydroxy-3-Methyl-Piperidine-1-Carboxylate is particularly noteworthy, as it has been shown to influence the compound's interaction with biological targets. This stereochemical specificity is often critical for achieving the desired therapeutic effect while minimizing unwanted side effects.
The synthesis of Tert-Butyl (3R,4S)-4-Hydroxy-3-Methyl-Piperidine-1-Carboxylate presents several challenges due to its complex structure and stereospecific requirements. However, advances in synthetic methodology have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as asymmetric synthesis and chiral resolution have been instrumental in overcoming these challenges and enabling its use in pharmaceutical research.
Another area where Tert-Butyl (3R,4S)-4-Hydroxy-3-Methyl-Piperidine-1-Carboxylate has shown promise is in the development of enzyme inhibitors. Piperidine derivatives are known to interact effectively with various enzymes, making them useful for modulating metabolic pathways. The specific arrangement of functional groups in this compound allows it to bind tightly to target enzymes, potentially leading to the development of novel therapeutic agents.
The pharmacokinetic properties of Tert-Butyl (3R,4S)-4-Hydroxy-3-Methyl-Piperidine-1-Carboxylate are also an important consideration in drug development. Studies have indicated that this compound exhibits favorable solubility and bioavailability characteristics, which are essential for its clinical efficacy. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, further enhancing its potential as a therapeutic agent.
In conclusion, Tert-Butyl (3R,4S)-4-Hydroxy-3-Methyl-Piperidine-1-Carboxylate is a promising compound with significant potential in pharmaceutical research. Its unique structure and stereochemistry make it an attractive scaffold for the synthesis of biologically active molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.
2102325-71-1 (Tert-Butyl (3r,4s)-4-hydroxy-3-methyl-piperidine-1-carboxylate) Related Products
- 1407974-33-7(Tert-butyl 4-hydroxy-3-(2-hydroxyethyl)piperidine-1-carboxylate)
- 181269-70-5(tert-butyl 4-hydroxy-3-methyl-piperidine-1-carboxylate)
- 1367935-91-8(tert-Butyl 5-hydroxy-2,9-diazaspiro[5.5]undecane-9-carboxylate)
- 143306-65-4(4-Hydroxy-3,3-dimethyl-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester)
- 914654-74-3(tert-butyl 3-(2-hydroxypropan-2-yl)piperidine-1-carboxylate)
- 1420876-48-7(Tert-Butyl 4-hydroxy-3,5-dimethylpiperidine-1-carboxylate)
- 389890-40-8(tert-butyl 9-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate)
- 377780-25-1(Tert-Butyl 3-(1-hydroxyethyl)piperidine-1-carboxylate)
- 313238-53-8(Tert-Butyl 9-Hydroxy-3,7-Diaza-Bicyclo3.3.1Nonane-3-Carboxylate)
- 228270-29-9(Di-tert-butyl 9-hydroxy-3,7-diaza-bicyclo[3.3.1]nonane-3,7-dicarboxylate)